3-(benzylsulfanyl)-4-({3-nitrobenzylidene}amino)-4H-1,2,4-triazole

• Molecular Formula: C16H13N5O2S
• Molecular Weight: 339.4 g/mol
• IUPAC Name: (E)-N-(3-benzylsulfanyl-1,2,4-triazol-4-yl)-1-(3-nitrophenyl)methanimine
• InChI: InChI=1S/C16H13N5O2S/c22-21(23)15-8-4-7-14(9-15)10-18-20-12-17-19-16(20)24-11-13-5-2-1-3-6-13/h1-10,12H,11H2/b18-10+
• InChI Key: ZJQRSDKVCNVIME-VCHYOVAHSA-N
• Isomeric SMILES: C1=CC=C(C=C1)CSC2=NN=CN2/N=C/C3=CC(=CC=C3)[N+](=O)[O-]
• SMILES: C1=CC=C(C=C1)CSC2=NN=CN2N=CC3=CC(=CC=C3)[N+](=O)[O-]

Description

3-(benzylsulfanyl)-4-({3-nitrobenzylidene}amino)-4H-1,2,4-triazole is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 3-(benzylsulfanyl)-4-({3-nitrobenzylidene}amino)-4H-1,2,4-triazole is not fully understood. However, studies suggest that it induces apoptosis in cancer cells by activating the intrinsic mitochondrial pathway. It has also been found to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
Studies have shown that 3-(benzylsulfanyl)-4-({3-nitrobenzylidene}amino)-4H-1,2,4-triazole has a range of biochemical and physiological effects. In cancer cells, it induces apoptosis and inhibits cell proliferation. In insects, it acts as an acetylcholinesterase inhibitor, leading to paralysis and death. In addition, it has been found to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(benzylsulfanyl)-4-({3-nitrobenzylidene}amino)-4H-1,2,4-triazole in lab experiments is its potential as a versatile building block for the synthesis of new materials. Its anti-cancer and insecticidal properties also make it a promising compound for further study in these fields. However, one limitation is the lack of understanding of its exact mechanism of action, which makes it difficult to optimize its use in specific applications.

Future Directions

There are several future directions for the study of 3-(benzylsulfanyl)-4-({3-nitrobenzylidene}amino)-4H-1,2,4-triazole. One direction is to further investigate its anti-cancer properties and optimize its use as a potential chemotherapy agent. Another direction is to study its insecticidal properties in more detail and develop new insecticides based on this compound. Additionally, its potential as a building block for the synthesis of new materials could be explored further, with the aim of developing new materials with unique properties for use in electronics and optoelectronics.

Synthesis Methods

The synthesis of 3-(benzylsulfanyl)-4-({3-nitrobenzylidene}amino)-4H-1,2,4-triazole involves the reaction of 3-nitrobenzaldehyde with thiourea and benzyl chloride in the presence of sodium hydroxide. The resulting product is then treated with hydrazine hydrate to form the desired compound.

Scientific Research Applications

3-(benzylsulfanyl)-4-({3-nitrobenzylidene}amino)-4H-1,2,4-triazole has been studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has shown promising results as an anti-cancer agent, with studies suggesting that it induces apoptosis in cancer cells. In agriculture, it has been found to have insecticidal properties against pests such as aphids and thrips. In material science, it has been used as a building block for the synthesis of new materials with potential applications in electronics and optoelectronics.